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Compound of Interest

Compound Name: 4-Hydrazinyl-3-nitrobenzonitrile

Cat. No.: B038958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 4-
Hydrazinyl-3-nitrobenzonitrile, with a focus on its molecular weight. Due to the limited
availability of public research on this specific compound, this document currently focuses on its
fundamental molecular characteristics. Further research is required to elucidate its
experimental applications and potential roles in signaling pathways.

Core Physicochemical Data

The fundamental quantitative data for 4-Hydrazinyl-3-nitrobenzonitrile is summarized below.
This information is crucial for any experimental design, including reaction stoichiometry and
solution preparation.

Property Value

Molecular Formula C7H6N402
Molecular Weight 178.15 g/mol [1][2]
CAS Number 124839-61-8[1][3]

Logical Relationship of Molecular Weight
Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following diagram illustrates the logical workflow for calculating the molecular weight of 4-
Hydrazinyl-3-nitrobenzonitrile based on its molecular formula.
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Caption: Logical workflow for calculating the molecular weight of 4-Hydrazinyl-3-
nitrobenzonitrile.

Experimental Protocols and Signaling Pathways

A comprehensive search of publicly available scientific literature and databases did not yield
specific experimental protocols or established signaling pathways involving 4-Hydrazinyl-3-
nitrobenzonitrile. The primary information available pertains to its identity as a chemical
compound available from various suppliers.

This suggests that the compound is likely a novel or niche reagent. Researchers interested in
its potential applications would need to develop and validate their own experimental
methodologies.
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Future research could explore its use as:

e A building block in synthetic organic chemistry.

» A potential ligand for biological targets, given its functional groups.

» A scaffold for the development of novel therapeutic agents.

As research on 4-Hydrazinyl-3-nitrobenzonitrile becomes available, this guide will be
updated to include detailed experimental workflows and diagrams of any elucidated signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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